1-Hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine

• IUPAC Name: 5-nitro-1,3-dioxidospiro[benzimidazole-1,3-diium-2,1'-cyclohexane]-4-amine
• InChI: InChI=1S/C12H14N4O4/c13-10-8(16(19)20)4-5-9-11(10)15(18)12(14(9)17)6-2-1-3-7-12/h4-5H,1-3,6-7,13H2
• InChI Key: SIZVAZQGTJMWID-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)[N+](=C3C=CC(=C(C3=[N+]2[O-])N)[N+](=O)[O-])[O-]
• Molecular Formula: C12H14N4O4
• DSSTOX Substance ID: DTXSID70370702
• Molecular Weight: 278.26 g/mol
• CAS No.: 300359-20-0

Description

1-Hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine is a spirocyclic compound featuring a benzimidazolium core fused with a cyclohexane ring. This structure incorporates a nitro group at the 5-position and an imine functionality at the 4-position, which contribute to its unique electronic and steric properties. For instance, the reaction of 2-amino-5-nitrobenzonitrile with cyclohexanone under catalytic conditions has been shown to yield 6-nitrospiro[3,1-benzoxazine-2,1'-cyclohexan]-4(1H)-imine, a compound with a related spiro architecture .

Biological Activity

1-Hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine is a compound of interest due to its potential biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : 1-hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine
• Molecular Formula : C12H14N4O4
• CAS Number : 300359-20-0

Biological Activity Overview

The biological activity of this compound has been studied in various contexts, primarily focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Antimicrobial Activity

Research indicates that 1-hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine exhibits significant antimicrobial activity against a range of pathogens. In vitro studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Pathogen Type	Activity Level
Gram-positive Bacteria	High
Gram-negative Bacteria	Moderate
Fungi	Low

Anticancer Activity

Several studies have explored the anticancer potential of this compound. It has shown promise in inhibiting the proliferation of various cancer cell lines, including breast and colon cancer cells. The proposed mechanism includes the induction of apoptosis and cell cycle arrest.

Case Study: Breast Cancer Cells
In a study conducted on MCF-7 breast cancer cells, treatment with this compound resulted in a significant decrease in cell viability (by approximately 70% at a concentration of 50 µM) after 48 hours. Flow cytometry analysis revealed an increase in the percentage of cells in the sub-G1 phase, indicating apoptosis.

Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties. It has been shown to reduce the production of pro-inflammatory cytokines in vitro. This effect is particularly relevant for conditions such as arthritis and other inflammatory diseases.

The biological activity of 1-hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound inhibits key enzymes involved in bacterial metabolism and cancer cell proliferation.
• Reactive Oxygen Species (ROS) Modulation : It modulates ROS levels within cells, contributing to its anticancer effects.
• Cytokine Regulation : The compound affects cytokine signaling pathways, leading to reduced inflammation.

Comparison with Similar Compounds

Structural and Functional Features

The compound’s spirocyclic framework combines aromatic (benzimidazolium) and aliphatic (cyclohexane) components, creating a rigid yet tunable molecular scaffold. Key features include:

• Nitro group : Introduces strong electron-withdrawing effects, stabilizing the imine moiety and modulating redox properties.
• Ionic character : The benzimidazol-3-ium moiety confers cationic properties, which may enhance solubility in polar solvents or interactions with biomolecules.

Comparison with Structurally Similar Compounds

The following table summarizes critical differences between the target compound and analogous spirocyclic systems:

Compound Name	Molecular Formula	Key Substituents	Synthesis Method	Reported Applications/Properties
1-Hydroxy-5-nitro-3-oxidospiro[benzimidazol-3-ium-2,1'-cyclohexane]-4-imine	C₁₅H₁₅N₃O₃⁺	Nitro, hydroxyl, imine, spiro benzimidazolium	Likely via condensation of nitro-substituted benzimidazole precursors with cyclohexane derivatives (hypothesized)	Not yet reported; predicted utility in catalysis or bioactivity
6-Nitrospiro[3,1-benzoxazine-2,1'-cyclohexan]-4(1H)-imine (5a)	C₁₄H₁₅N₃O₃	Nitro, imine, spiro benzoxazine	Condensation of 2-amino-5-nitrobenzonitrile with cyclohexanone	Crystallographically characterized; synthetic intermediate
1’-(3,4,5-Trihydroxybenzoyl)-1’H-spiro[cyclohexane-1,2’-quinazolin]-4’(3’H)-one (4d)	C₂₁H₂₂N₂O₄	Trihydroxybenzoyl, quinazolinone	Multi-step acylation and cyclization	Potential bioactive scaffold (unconfirmed)
3’-Hydroxy-2’,2’,6’-trimethyl-3H-spiro[1-benzofuran-2,1’-cyclohexane]-5-carboxylic acid (2)	C₁₈H₂₂O₄	Trimethyl, benzofuran, carboxylic acid	Isolation from plant cuticular components	Natural product with uncharacterized bioactivity

Key Comparative Insights:

Synthesis Complexity : The target compound’s synthesis is hypothesized to involve nitro-substituted precursors, similar to 5a . In contrast, natural spiro compounds like 2 require extraction and purification from plant sources .

Functional Group Diversity : The hydroxyl and nitro groups in the target compound distinguish it from simpler spiro derivatives (e.g., 4d and 5a ), which lack ionic character .

Biological Potential: While antimicrobial activity has been reported for some cyclohexane-derived spiro compounds (e.g., Gram-negative bacteria inhibition at 0.3% concentration ), the target compound’s bioactivity remains unexplored.